Cas no 175277-79-9 (Methyl 5-acetyl-3-ethylisoxazole-4-carboxylate)
175277-79-9 structure
Product Name:Methyl 5-acetyl-3-ethylisoxazole-4-carboxylate
CAS No:175277-79-9
MF:C9H11NO4
MW:197.187942743301
CID:133820
PubChem ID:2799980
Update Time:2025-04-19
Methyl 5-acetyl-3-ethylisoxazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-acetyl-3-ethylisoxazole-4-carboxylate
- 4-Isoxazolecarboxylicacid, 5-acetyl-3-ethyl-, methyl ester
- Methyl 5-acetyl-3-ethyl-1,2-oxazole-4-carboxylate
- AC1ME3JY
- AG-E-25680
- CTK4D5822
- KB-54521
- SPB06809
- DTXSID10384126
- AKOS015908474
- 4-CYANO-4-NITRODIPHENYL
- 175277-79-9
- 4-Isoxazolecarboxylic acid, 5-acetyl-3-ethyl-, methyl ester
- FT-0628672
-
- Inchi: 1S/C9H11NO4/c1-4-6-7(9(12)13-3)8(5(2)11)14-10-6/h4H2,1-3H3
- InChI Key: AYYATAZJCFFYFO-UHFFFAOYSA-N
- SMILES: O1C(C(C)=O)=C(C(=O)OC)C(CC)=N1
Computed Properties
- Exact Mass: 197.06883
- Monoisotopic Mass: 197.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- PSA: 69.4
Methyl 5-acetyl-3-ethylisoxazole-4-carboxylate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
175277-79-9 (Methyl 5-acetyl-3-ethylisoxazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent